1-{[4-(methylthio)phenyl]acetyl}-3-[3-oxo-3-(1-pyrrolidinyl)propyl]piperidine

• IUPAC Name: 3-[1-[2-(4-methylsulfanylphenyl)acetyl]piperidin-3-yl]-1-pyrrolidin-1-ylpropan-1-one
• InChI: InChI=1S/C21H30N2O2S/c1-26-19-9-6-17(7-10-19)15-21(25)23-14-4-5-18(16-23)8-11-20(24)22-12-2-3-13-22/h6-7,9-10,18H,2-5,8,11-16H2,1H3
• InChI Key: QAKPPEWEZYGDSI-UHFFFAOYSA-N
• Canonical SMILES: CSC1=CC=C(C=C1)CC(=O)N2CCCC(C2)CCC(=O)N3CCCC3
• Molecular Formula: C21H30N2O2S
• Molecular Weight: 374.5 g/mol

Description

1-{[4-(methylthio)phenyl]acetyl}-3-[3-oxo-3-(1-pyrrolidinyl)propyl]piperidine, commonly known as MMTP, is a synthetic opioid drug that has been used in scientific research for its potential as a painkiller and treatment for opioid addiction. MMTP has a unique chemical structure that sets it apart from other opioids, making it a promising candidate for further study.

Mechanism of Action

MMTP acts on the mu-opioid receptor in the brain, producing analgesic and euphoric effects. It also has an effect on the kappa-opioid receptor, which may contribute to its potential as a treatment for opioid addiction.
Biochemical and Physiological Effects:
MMTP produces similar effects to other opioids, including pain relief, sedation, and euphoria. It also has a longer duration of action and less potential for abuse than other opioids. MMTP has been shown to have a low potential for respiratory depression, a common side effect of other opioids.

Advantages and Limitations for Lab Experiments

MMTP has several advantages for use in lab experiments. It has a unique chemical structure that sets it apart from other opioids, making it a promising candidate for further study. It also has a longer duration of action and less potential for abuse than other opioids, making it safer for use in lab settings. However, MMTP is a controlled substance and requires special licensing and regulation for use in lab experiments.

Future Directions

There are several future directions for research on MMTP. It may be studied further for its potential as a painkiller and treatment for opioid addiction. It may also be studied for its potential as a treatment for depression and anxiety. Additionally, further research may be conducted on the mechanism of action of MMTP and its effects on different opioid receptors.

Synthesis Methods

MMTP is synthesized through a series of chemical reactions, starting with the compound 4-methylthiophenol. This compound is reacted with acetyl chloride to form 4-acetylthioanisole. The acetyl group is then replaced with a piperidine ring through a series of reactions, resulting in the final product of MMTP.

Scientific Research Applications

MMTP has been studied for its potential use as a painkiller and treatment for opioid addiction. It has been shown to have a longer duration of action and less potential for abuse than other opioids such as morphine and fentanyl. MMTP has also been studied for its potential as a treatment for depression and anxiety.